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Compound of Interest

Compound Name: (1R)-IDH889

Cat. No.: B608057

Get Quote

This guide provides technical information and troubleshooting advice for the long-term storage

and handling of (1R)-IDH889 stock solutions to ensure their stability and efficacy in research

applications.

Frequently Asked Questions (FAQs)
Q1: What is (1R)-IDH889 and how is it related to IDH889?

A1: (1R)-IDH889 is the inactive isomer of IDH889.[1] It serves as a crucial experimental control

to help ensure that the observed effects in a study are due to the specific inhibitory activity of

IDH889 against the mutant isocitrate dehydrogenase 1 (IDH1) enzyme and not from off-target

effects.

Q2: What is the recommended solvent for preparing (1R)-IDH889 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions of

(1R)-IDH889.[1][2] For optimal solubility, especially at high concentrations, using newly opened,

anhydrous DMSO is advisable as hygroscopic DMSO can negatively impact solubility.[1][3]

Gentle warming and/or sonication can be used to aid dissolution if precipitation is observed.[1]
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Q3: What are the recommended storage conditions for long-term stability of (1R)-IDH889 stock

solutions?

A3: For long-term stability, it is recommended to store (1R)-IDH889 stock solutions at -20°C or

-80°C.[2][4] Aliquoting the stock solution into smaller, single-use volumes is highly

recommended to avoid repeated freeze-thaw cycles, which can degrade the compound.

Q4: How long can I store my (1R)-IDH889 stock solution?

A4: The stability of your stock solution depends on the storage temperature. Properly stored

solutions can be stable for months to over a year. Please refer to the data summary table

below for specific timeframes. The shelf life of the compound in solid form is greater than two

years if stored correctly.[2]

Q5: My (1R)-IDH889 solution appears to have precipitated after thawing. What should I do?

A5: If you observe precipitation, you can gently warm the solution and/or use sonication to help

redissolve the compound.[1] To prevent this, ensure the compound is fully dissolved upon initial

preparation and consider preparing a less concentrated stock solution if precipitation is a

recurring issue.

Q6: Can I store my diluted, aqueous working solutions?

A6: It is generally not recommended to store aqueous working solutions for more than one day.

For in vivo experiments and other sensitive assays, it is best to prepare fresh working solutions

from your frozen stock on the day of use.[1]

Data Presentation: Storage Stability of Stock
Solutions
The following tables summarize the recommended storage conditions for maintaining the long-

term stability of (1R)-IDH889 stock solutions, based on data for the closely related IDH889

inhibitor.

Table 1: Recommended Storage Conditions for (1R)-IDH889 Stock Solutions in DMSO
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Storage Temperature Duration (Short-Term) Duration (Long-Term)

0 - 4°C Days to Weeks Not Recommended

-20°C Months Up to 1 month[3] or longer[2]

-80°C Not Applicable Up to 6 months[3] or longer

Table 2: General Stability Information

Form Storage Condition Shelf Life

Solid Powder Dry, dark, -20°C > 2 years[2]

Stock Solution (in DMSO)
-20°C or -80°C, protected from

light
See Table 1

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in
DMSO

Preparation: Allow the vial of solid (1R)-IDH889 to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of the compound. For example, for 1 mL of a

10 mM solution, you would need 4.365 mg of (1R)-IDH889 (Molecular Weight: 436.48 g/mol

).

Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the solid

compound.

Mixing: Vortex or sonicate the solution until the compound is completely dissolved. A clear

solution should be obtained.

Aliquoting: Dispense the stock solution into smaller, single-use polypropylene tubes to

minimize freeze-thaw cycles.
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Storage: Store the aliquots at -20°C or -80°C, protected from light.
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Caption: Role of IDH889 and its inactive isomer (1R)-IDH889.

Experimental Workflow for Stock Solution Preparation
and Storage
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Caption: Workflow for preparing stable (1R)-IDH889 stock solutions.
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Logical Relationship for Troubleshooting Solution
Instability

Problem: Reduced Compound Efficacy or Precipitate Potential Causes

Repeated Freeze-Thaw Cycles

Improper Storage Temperature

Use of Hygroscopic DMSO

Light Exposure

Solution: Aliquot Stock Solution

Solution: Store at -20°C or -80°C

Solution: Use Fresh, Anhydrous DMSO

Solution: Store in Dark/Amber Vials

Click to download full resolution via product page

Caption: Troubleshooting guide for (1R)-IDH889 solution instability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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